Cas no 62821-15-2 (Bicyclo[2.2.1]heptane-2,7,7-tricarboxylic acid)

• Product Name: Bicyclo[2.2.1]heptane-2,7,7-tricarboxylic acid
• CAS No: 62821-15-2
• MF: C₁₀H₁₂O₆
• MW: 228.198683738708
• CID: 430447
• PubChem ID: 71382469
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptane-2,7,7-tricarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2,7,7-tricarboxylic acid
• bicyclo[2.2.1]heptane-3,7,7-tricarboxylic acid
• DTXSID40804847
• 62821-15-2

• Inchi： 1S/C10H12O6/c11-7(12)5-3-4-1-2-6(5)10(4,8(13)14)9(15)16/h4-6H,1-3H2,(H,11,12)(H,13,14)(H,15,16)
• InChI Key： UBQRCLVVRXWADW-UHFFFAOYSA-N
• SMILES： OC(C1(C(=O)O)C2CCC1C(C(=O)O)C2)=O

Computed Properties

• Exact Mass: 228.06336
• Monoisotopic Mass: 228.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 111.9